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Compound of Interest

Compound Name: Benzyl succinimido carbonate

Cat. No.: B554293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl succinimido carbonate, also known as N-(Benzyloxycarbonyloxy)succinimide or Cbz-

OSu, is a widely used reagent for the introduction of the benzyloxycarbonyl (Cbz or Z)

protecting group onto primary and secondary amines.[1][2] The Cbz group is a cornerstone in

peptide synthesis and general organic synthesis due to its stability under various conditions

and its facile removal by catalytic hydrogenolysis.[3] This document provides detailed

application notes and protocols for the use of Benzyl succinimido carbonate in two-phase

systems, a method that offers advantages in terms of ease of workup and product purification.

Chemical Properties and Hazards
Before proceeding with any experimental work, it is crucial to be aware of the properties and

potential hazards associated with Benzyl succinimido carbonate.
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Property Value

CAS Number 13139-17-8[1][2]

Molecular Formula C₁₂H₁₁NO₅[1]

Molecular Weight 249.22 g/mol [1][2]

Appearance White solid[2]

Melting Point 80-82 °C[2]

Hazard Summary: Benzyl succinimido carbonate may cause skin irritation, an allergic skin

reaction, serious eye irritation, and respiratory irritation.[1] It is essential to handle this reagent

in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat.

Application: N-Benzyloxycarbonylation (Cbz-
Protection) of Amines in a Two-Phase System
The use of a two-phase system, typically an organic solvent and an aqueous solution, is a

common and effective method for the Cbz protection of amines using Benzyl succinimido
carbonate. This approach facilitates the reaction by providing a medium for both the water-

soluble amine salt and the organic-soluble Cbz-OSu, while the basic aqueous phase

neutralizes the acidic byproducts.

Reaction Workflow
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Caption: Experimental workflow for Cbz protection in a two-phase system.
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Experimental Protocol: Cbz Protection of a Generic
Amine
This protocol is a general guideline and may require optimization for specific substrates.

Materials:

Amine substrate

Benzyl succinimido carbonate (Cbz-OSu)

Sodium bicarbonate (NaHCO₃) or other suitable base

Tetrahydrofuran (THF)

Water (H₂O)

Ethyl acetate (EtOAc)

Brine (saturated NaCl solution)

Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Reaction flask, magnetic stirrer, separatory funnel, rotary evaporator, and standard

laboratory glassware.

Procedure:

Dissolution of Amine: In a suitable reaction flask, dissolve the amine substrate (1.0

equivalent) in a 1:1 mixture of THF and water.

Addition of Base: To the solution, add sodium bicarbonate (approximately 2.0 equivalents).

Stir until the base is dissolved.

Addition of Cbz-OSu: Add Benzyl succinimido carbonate (1.1 to 1.2 equivalents) to the

reaction mixture at room temperature.
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Reaction Monitoring: Stir the reaction vigorously at room temperature for 2-4 hours. The

reaction progress can be monitored by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Workup - Layer Separation: Once the reaction is complete, transfer the mixture to a

separatory funnel and allow the layers to separate.

Extraction: Extract the aqueous layer with ethyl acetate (2x).

Combine and Wash: Combine all organic layers and wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by silica gel chromatography to yield the pure

Cbz-protected amine.[4]

Quantitative Data
The following table summarizes typical reaction parameters for the Cbz protection of an amine

in a THF/H₂O two-phase system, based on a literature example.[2][4]

Parameter Value

Amine Substrate (SM) 1.0 equiv (e.g., 30.5 g, 148.6 mmol)

Benzyl succinimido carbonate 1.18 equiv (e.g., 44.0 g, 176 mmol)

Sodium Bicarbonate (NaHCO₃) 1.98 equiv (e.g., 24.7 g, 294 mmol)

Solvent System THF/H₂O (1:1)

Reaction Time 4 hours

Reaction Temperature Room Temperature

Yield ~89%

Synthesis of Benzyl Succinimido Carbonate
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For laboratories that wish to prepare Benzyl succinimido carbonate in-house, a one-pot, two-

phase synthesis method is available. This procedure involves the reaction of benzyl

chloroformate with N-hydroxysuccinimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Benzyl Succinimido
Carbonate in Two-Phase Systems]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554293#how-to-use-benzyl-succinimido-carbonate-
in-a-two-phase-system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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